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Compound of Interest

Compound Name: 1,4-Benzenedimethanol-d4

Cat. No.: B118106

Disclaimer: Specific safety data for 1,4-Benzenedimethanol-d4 is not readily available. This
guide is based on the Safety Data Sheet (SDS) for the non-deuterated analog, 1,4-
Benzenedimethanol (CAS Number: 589-29-7). The toxicological and chemical properties are
expected to be very similar, but this information should be used as a guide with professional
discretion.

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for 1,4-Benzenedimethanol, intended for researchers, scientists, and professionals
in drug development.

Chemical Identification

Identifier Value

Chemical Name 1,4-Benzenedimethanol

p-Xylene-alpha,alpha’-diol, Terephthalyl alcohol,

Synonyms 1,4-Bis(hydroxymethyl)benzene[1][2]
CAS Number 589-29-7[1]

Molecular Formula CsH1002[3]

Molecular Weight 138.16 g/mol

Appearance White to off-white crystalline powder[1][3]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1,4-

Benzenedimethanol.

Property Value Reference
Melting Point 114-119 °C [3][4]
Boiling Point 138-143 °C at 1 mmHg [3]
Flash Point 151.3°C [4]
Soluble in water, ether,
B toluene, methanol, and hot
Solubility [31141[5]

water. Slightly soluble in
DMSO.

Vapor Pressure

0.000282 mmHg at 25°C

[4]

Density

1.2+0.1 g/cm3

Hazard Identification and GHS Classification

1,4-Benzenedimethanol is classified with the following hazards. The toxicological properties of

this substance have not been fully investigated.[1]

Hazard Class

GHS Classification

Precautionary Statement

Codes
Skin Irritation Category 2 H315: Causes skin irritation.[6]
o H319: Causes serious eye
Eye Irritation Category 2A

irritation.[6]

Specific Target Organ Toxicity

Category 3 (Respiratory

H335: May cause respiratory

(Single Exposure) system) irritation.[6]
Potential Health Effects:
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First Aid Measures

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

Emergency procedures for exposure to 1,4-Benzenedimethanol are outlined below.

Exposure Route

First Aid Protocol

Inhalation

Remove from exposure to fresh air immediately.
If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical
attention.[1][7]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes. Seek medical attention if irritation
develops.[1][7]

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1][7]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and give
2-4 cupfuls of milk or water. Seek medical

attention.[1]

Experimental Protocols: Safe Handling and Storage

Detailed methodologies for handling and storage are crucial to ensure laboratory safety.

Handling:
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e Wash hands thoroughly after handling.[1]

e Use only in a well-ventilated area, such as a chemical fume hood.[1]

e Minimize dust generation and accumulation.[1]

» Avoid contact with eyes, skin, and clothing.[1]

e Avoid ingestion and inhalation.[1]

o Keep the container tightly closed when not in use.[1]

Storage:

» Store in a cool, dry, well-ventilated area away from incompatible substances.[1]
o Keep the container tightly closed to prevent exposure to moisture.[7]

¢ Incompatible materials include acids, acid anhydrides, acid chlorides, and strong oxidizing
agents.[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 1,4-
Benzenedimethanol.
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Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][3]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat to prevent skin exposure.

[1](3]

Respiratory Protection

Use a NIOSH/MSHA-approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.[1]

Logical Workflow for Safe Chemical Handling

The following diagram illustrates a standard workflow for handling a potentially hazardous

chemical like 1,4-Benzenedimethanol in a research setting.
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il

Preparation
- Review SDS
- Assemble PPE

\

Chemical Handling
- Weigh/measure in fume hood
- Keep container closed

\

Experimentation
- Conduct experiment in designated area
- Monitor for spills or exposure

i

Cleanup & Decontamination
- Decontaminate work surfaces
- Remove PPE correctly

Emergency Response

- Spill or Exposure

Spill Xxposure
Waste Disposal Storage Spill Protocol Exposure Protocol
- Segregate waste - Return chemical to designated storage - Evacuate and ventilate - Follow First Aid
- Dispose in labeled container - Ensure container is sealed - Use spill kit - Seek medical attention

Caption: General laboratory workflow for handling hazardous chemicals.

Stability and Reactivity

e Chemical Stability: Stable under normal temperatures and pressures.[1]

Click to download full resolution via product page

o Conditions to Avoid: Incompatible materials, dust generation, excess heat, and strong

oxidants.[1]

e Incompatibilities with Other Materials: Acids, acid chlorides, acid anhydrides, and oxidizing

agents.[1]
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e Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,
and carbon dioxide.[1]

e Hazardous Polymerization: Has not been reported.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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